Cas no 898416-77-8 (N'-(4-chlorophenyl)-N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylethanediamide)

• Product Name: N'-(4-chlorophenyl)-N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylethanediamide
• CAS No: 898416-77-8
• MF: C₂₃H₂₂ClN₃O₃
• MW: 423.892084598541
• CID: 5482423
• Update Time: 2025-07-09

N'-(4-chlorophenyl)-N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-(4-chlorophenyl)-N2-[2-(3,4-dihydro-2(1H)-isoquinolinyl)-2-(2-furanyl)ethyl]-
• N'-(4-chlorophenyl)-N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylethanediamide

• Inchi： 1S/C23H22ClN3O3/c24-18-7-9-19(10-8-18)26-23(29)22(28)25-14-20(21-6-3-13-30-21)27-12-11-16-4-1-2-5-17(16)15-27/h1-10,13,20H,11-12,14-15H2,(H,25,28)(H,26,29)
• InChI Key： KWQYCUYKQNJVME-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Cl)C=C1)(=O)C(NCC(N1CCC2=C(C1)C=CC=C2)C1=CC=CO1)=O

Additional information on N'-(4-chlorophenyl)-N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylethanediamide

N'-(4-chlorophenyl)-N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylethanediamide: A Comprehensive Overview

The compound with CAS No. 898416-77-8, commonly referred to as N'-(4-chlorophenyl)-N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylethanediamide, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural features and potential biological applications. This compound is a complex organic molecule that integrates multiple functional groups, including a chlorophenyl group, a furan moiety, and a tetrahydroisoquinoline ring system. These structural elements contribute to its intriguing chemical properties and make it a subject of interest for researchers exploring novel drug candidates and advanced materials.

Recent studies have highlighted the importance of tetrahydroisoquinoline derivatives in medicinal chemistry. The tetrahydroisoquinoline core is known for its ability to interact with various biological targets, such as enzymes and receptors, making it a valuable scaffold for drug design. In the case of N'-(4-chlorophenyl)-N-2-(furan-2-yl)-..., the presence of the tetrahydroisoquinoline ring enhances its potential as a modulator of cellular pathways involved in diseases like cancer and neurodegenerative disorders.

The furan moiety within this compound adds another layer of complexity to its structure. Furan rings are known for their aromaticity and ability to participate in π–π interactions, which can enhance the molecule's stability and bioavailability. Furthermore, the chlorophenyl group introduces electronic effects that can influence the compound's reactivity and selectivity in biological systems. These features collectively make N'-(4-chlorophenyl)-N-2-(furan-2-yl)-... a promising candidate for exploring novel therapeutic strategies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving coupling agents and protecting groups. Researchers have optimized reaction conditions to achieve high yields and purity levels, ensuring that the compound is suitable for biological testing. The synthesis process typically involves the sequential introduction of functional groups onto a central ethanediamide backbone, followed by cyclization steps to form the tetrahydroisoquinoline ring.

From a pharmacological perspective, N'-(4-chlorophenyl)-N-2-(furan-2-yl)-... has shown potential as an inhibitor of key enzymes involved in cellular signaling pathways. For instance, studies have demonstrated its ability to modulate the activity of kinases and proteases, which are critical targets in oncology and inflammation research. Additionally, preliminary in vitro assays have indicated that this compound exhibits selective cytotoxicity against cancer cell lines while sparing normal cells, suggesting its potential as an anticancer agent.

The integration of multiple functional groups in this compound also makes it an attractive candidate for exploring multi-target therapies. By targeting several pathways simultaneously, such compounds can potentially enhance therapeutic efficacy while reducing the likelihood of drug resistance. This approach aligns with current trends in drug development that emphasize personalized medicine and combination therapies.

In terms of structural analysis, computational studies using molecular docking and quantum mechanics have provided insights into the compound's binding modes with biological targets. These studies reveal that the tetrahydroisoquinoline ring plays a pivotal role in stabilizing interactions with protein surfaces through hydrogen bonding and hydrophobic interactions. The furan moiety further enhances these interactions by providing additional π–π stacking opportunities.

Moreover, recent research has explored the use of N'-(4-chlorophenyl)-N-2-(furan-2-y)... as a precursor for generating advanced materials with unique electronic properties. Its ability to form self-assembled monolayers on various substrates makes it a promising candidate for applications in nanotechnology and electronics.

In conclusion, N'-(4-chlorophenyl)-N-2-(furan-2-y)... (CAS No. 898416-77-) represents a fascinating example of how complex organic molecules can be designed to address pressing challenges in medicine and materials science. With ongoing research uncovering new applications and mechanisms of action, this compound continues to be a focal point for interdisciplinary studies at the intersection of chemistry and biology.